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Compound of Interest

Compound Name: Methoxymethylsilane
CAS No.: 5624-64-6
Cat. No.: B14703734
Get Quote
. J

Focus Compound: (Methoxymethyl)trimethylsilane (CAS 14704-14-4) Related Analog:
Methoxytrimethylsilane (CAS 1825-61-2)

Executive Summary

In pharmaceutical synthesis, "Methoxymethylsilane" most commonly refers to
(Methoxymethyl)trimethylsilane, a specialized organosilicon reagent used for carbonyl
homologation and the introduction of masked aldehyde functionalities. Unlike simple silyl
protecting groups, this compound serves as a precursor to

-lithio-

-methoxy-silanes, which function as acyl anion equivalents in Peterson olefination-type
reactions.

This guide provides critical thermodynamic data, validated handling protocols for its pyrophoric
lithiation, and safety standards regarding its hydrolysis products (methanol and
trimethylsilanol).
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Physicochemical Data Profile

The volatility of methoxymethylsilanes dictates their handling requirements. The data below
distinguishes between the two most common "methoxymethyl" species encountered in the lab.

ble 1: C ve Ti I : :

(Methoxymethyl)trimethyls

Property lane Methoxytrimethylsilane
CAS Number 14704-14-4 1825-61-2

Structure

Molecular Weight 118.25 g/mol 104.22 g/mol

Boiling Point (760 mmHg) 83 °C (Lit.) 57-58 °C (Lit.)

Flash Point (Closed Cup)

-6 °C (Highly Flammable)

-11 °C (Highly Flammable)

Density (25 °C)

0.758 g/mL

0.756 g/mL

Refractive Index (
1.390 1.366

)

Est.[1][2][3][4] Vapor Pressure

~75 mmHg (Estimated)
(20 °C)

~220 mmHg (Estimated)

) o Stable to mild moisture; Highly sensitive; hydrolyzes
Hydrolytic Sensitivity

requires acid/base. rapidly.

*Note: Vapor pressure estimated via Antoine correlation with boiling point analogs (e.g.,
Cyclohexane, BP 81°C) due to lack of specific experimental manometric data.

Volatility & Handling Implications

e Vapor Hazard: With a boiling point of 83 °C, (Methoxymethyl)trimethylsilane has significant
vapor pressure at room temperature. Transfers must occur within a fume hood to prevent
inhalation and the formation of explosive air-vapor mixtures.
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o Storage: Store under an inert atmosphere (Argon/Nitrogen) at 2—8 °C. While less
hydrolytically unstable than chlorosilanes, prolonged exposure to atmospheric moisture can
generate methanol.

Advanced Applications: Carbonyl Homologation

The primary utility of (Methoxymethyl)trimethylsilane in drug discovery is its conversion into the
Magnus-Peterson Reagent (

-lithio derivative). This species allows for the one-carbon homologation of ketones and
aldehydes to enol ethers or aldehydes.

Mechanism: The Silicon-Stabilized Carbanion

Upon treatment with sec-Butyllithium, the methylene proton alpha to the silicon is
deprotonated. The silicon atom stabilizes the resulting carbanion via

hyperconjugation (or d-orbital participation, historically).

Diagram 1: Homologation Pathway

The following diagram illustrates the generation of the lithiated species and its reaction with a
ketone substrate.
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B-Alkoxy Silane Adduct

Enol Ether
(R2C=CH-OMe)

Click to download full resolution via product page

Caption: Pathway for the conversion of (Methoxymethyl)trimethylsilane into an enol ether via

reductive lithiation and Peterson elimination.

Experimental Protocol: -Lithiation

Context: This protocol describes the generation of the nucleophile for reaction with a sterically

hindered ketone. This procedure requires strict anhydrous techniques due to the use of sec-

BulLi.

Safety Prerequisite:sec-Butyllithium is pyrophoric. A Class D fire extinguisher and a bucket of

dry sand must be immediately available.

Step-by-Step Methodology

¢ Vessel Preparation: Flame-dry a 250 mL three-neck round-bottom flask equipped with a

magnetic stir bar, nitrogen inlet, and a rubber septum. Flush with Nitrogen for 15 minutes

while cooling to room temperature.
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e Reagent Charge: Syringe (Methoxymethyl)trimethylsilane (1.0 equiv) into the flask followed
by anhydrous Tetrahydrofuran (THF) (0.5 M concentration relative to silane).

e Cryogenic Cooling: Submerge the flask in a dry ice/acetone bath (
). Allow 15 minutes for thermal equilibration.
e Lithiation (Critical Step):

o Add sec-Butyllithium (1.3 M in cyclohexane, 1.1 equiv) dropwise via syringe pump or
careful manual addition over 20 minutes.

o Observation: The solution may turn a slight yellow.

o Chemistry:sec-BuLi is required because n-BuLi typically attacks the silicon atom
(nucleophilic attack) rather than deprotonating the methyl group. t-BuLi can also be used
but is more hazardous.

e Incubation: Stir the mixture at -78 °C for 1 hour to ensure complete formation of the anion

o Electrophile Addition: Add the ketone substrate (0.9 equiv, dissolved in minimal THF)
dropwise.

e Quench/Workup:

o For Enol Ethers: Warm to 0 °C and treat with Potassium Hydride (KH) to induce
elimination of Lithium Trimethylsilanolate (

).

o For Aldehydes: Treat the intermediate adduct with dilute acid (e.g., formic acid) to
hydrolyze the enol ether in situ.

Safety & Toxicology
Hydrolysis Risks
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Upon contact with water or mucosal membranes, (Methoxymethyl)trimethylsilane hydrolyzes to
release Methanol and Trimethylsilanol (or Hexamethyldisiloxane).

» Methanol: Toxic by ingestion and inhalation (metabolic acidosis, blindness).

o Trimethylsilanol: Skin and eye irritant; potential respiratory irritant.[1]

Flash Point & Static

With a flash point of -6 °C, the liquid can ignite at freezer temperatures if an ignition source is
present.

e Grounding: All transfer lines and vessels must be grounded.

 Inerting: Never open the container to the atmosphere; use septum/syringe techniques or
inert gas lines.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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1. (Methoxymethyl)trimethylsilane | C5H140Si | CID 139809 - PubChem
[pubchem.ncbi.nim.nih.gov]

2. ethoxytrimethylsilane [stenutz.eu]

3. METHOXYTRIMETHYLSILANE | 1825-61-2 [chemicalbook.com]

4. CAS 1825-61-2: Methoxytrimethylsilane | CymitQuimica [cymitquimica.com]

To cite this document: BenchChem. [Technical Guide: Methoxymethylsilane Reagents in
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Contact our Ph.D. Support Team for a compatibility check
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